2-Methyl-1-[4-(pyrrolidine-1-carbonyl)piperazin-1-yl]propan-1-one

• IUPAC Name: 2-methyl-1-[4-(pyrrolidine-1-carbonyl)piperazin-1-yl]propan-1-one
• InChI: InChI=1S/C13H23N3O2/c1-11(2)12(17)14-7-9-16(10-8-14)13(18)15-5-3-4-6-15/h11H,3-10H2,1-2H3
• InChI Key: DFEBFANASWKMSY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(=O)N1CCN(CC1)C(=O)N2CCCC2
• Molecular Formula: C13H23N3O2
• Molecular Weight: 253.34 g/mol

Description

2-Methyl-1-[4-(pyrrolidine-1-carbonyl)piperazin-1-yl]propan-1-one, also known as MPPP, is a synthetic compound that belongs to the family of cathinones. It is a designer drug that has gained popularity in recent years due to its psychoactive effects. MPPP is a potent stimulant that is known to induce euphoria, increased energy, and heightened sensory perception.

Mechanism of Action

2-Methyl-1-[4-(pyrrolidine-1-carbonyl)piperazin-1-yl]propan-1-one acts as a reuptake inhibitor of dopamine, norepinephrine, and serotonin. It binds to the transporters that are responsible for the reuptake of these neurotransmitters, thereby preventing their reuptake and increasing their concentration in the synaptic cleft. This leads to an increase in the release of these neurotransmitters, which results in the psychoactive effects of 2-Methyl-1-[4-(pyrrolidine-1-carbonyl)piperazin-1-yl]propan-1-one.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-Methyl-1-[4-(pyrrolidine-1-carbonyl)piperazin-1-yl]propan-1-one are similar to those of other stimulants such as cocaine and amphetamines. It increases heart rate, blood pressure, and body temperature. It also causes the release of glucose from the liver, which provides energy for the body. 2-Methyl-1-[4-(pyrrolidine-1-carbonyl)piperazin-1-yl]propan-1-one has been shown to increase alertness, reduce fatigue, and improve cognitive function.

Advantages and Limitations for Lab Experiments

2-Methyl-1-[4-(pyrrolidine-1-carbonyl)piperazin-1-yl]propan-1-one has several advantages for lab experiments. It is relatively easy to synthesize and is readily available. It has been extensively studied and its effects on the central nervous system are well understood. However, 2-Methyl-1-[4-(pyrrolidine-1-carbonyl)piperazin-1-yl]propan-1-one has some limitations for lab experiments. It is a controlled substance and its use is regulated by law. It is also highly addictive and can lead to dependence and withdrawal symptoms.

Future Directions

There are several future directions for the study of 2-Methyl-1-[4-(pyrrolidine-1-carbonyl)piperazin-1-yl]propan-1-one. One area of research is the development of new drugs that are based on the structure of 2-Methyl-1-[4-(pyrrolidine-1-carbonyl)piperazin-1-yl]propan-1-one. These drugs could have improved therapeutic potential and fewer side effects. Another area of research is the study of the long-term effects of 2-Methyl-1-[4-(pyrrolidine-1-carbonyl)piperazin-1-yl]propan-1-one use on the brain and the body. This could help to develop better treatment strategies for addiction and withdrawal. Finally, the study of the interaction between 2-Methyl-1-[4-(pyrrolidine-1-carbonyl)piperazin-1-yl]propan-1-one and other drugs could help to understand the mechanism of action of 2-Methyl-1-[4-(pyrrolidine-1-carbonyl)piperazin-1-yl]propan-1-one and develop new drugs that are more effective and safer.

Synthesis Methods

The synthesis of 2-Methyl-1-[4-(pyrrolidine-1-carbonyl)piperazin-1-yl]propan-1-one involves the reaction of 4-pyrrolidinopiperidine (PPP) with 2-bromo-1-phenylpropan-1-one in the presence of a base. The resulting product is then reduced to yield 2-Methyl-1-[4-(pyrrolidine-1-carbonyl)piperazin-1-yl]propan-1-one. The synthesis of 2-Methyl-1-[4-(pyrrolidine-1-carbonyl)piperazin-1-yl]propan-1-one is relatively simple and can be achieved using readily available reagents.

Scientific Research Applications

2-Methyl-1-[4-(pyrrolidine-1-carbonyl)piperazin-1-yl]propan-1-one has been used extensively in scientific research to study its effects on the central nervous system. It has been shown to increase the release of dopamine, norepinephrine, and serotonin, which are neurotransmitters that play a crucial role in regulating mood, motivation, and reward. 2-Methyl-1-[4-(pyrrolidine-1-carbonyl)piperazin-1-yl]propan-1-one has also been used to study its effects on cognitive function, memory, and learning.